Cas no 1238058-12-2 (4,5-dimethyl-1H-imidazole-2-carbonitrile)

4,5-dimethyl-1H-imidazole-2-carbonitrile structure
1238058-12-2 structure
Product Name:4,5-dimethyl-1H-imidazole-2-carbonitrile
CAS No:1238058-12-2
MF:C6H7N3
MW:121.139880418777
MDL:MFCD24609967
CID:4579671
PubChem ID:19427257
Update Time:2023-08-10

4,5-dimethyl-1H-imidazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,5-dimethyl-1H-imidazole-2-carbonitrile
    • Z2630879780
    • MDL: MFCD24609967
    • Inchi: 1S/C6H7N3/c1-4-5(2)9-6(3-7)8-4/h1-2H3,(H,8,9)
    • InChI Key: VEJJTIVGAPRBKJ-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=NC(C)=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 146
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.5

4,5-dimethyl-1H-imidazole-2-carbonitrile Pricemore >>

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